Cas no 1805167-05-8 (3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine
• CAS No: 1805167-05-8
• MF: C₇H₄Br₂F₂IN
• MW: 426.822639465332
• CID: 4862178
• Update Time: 2025-05-23

3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4Br2F2IN/c8-1-3-4(6(10)11)2-13-7(12)5(3)9/h2,6H,1H2
• InChI Key： CXCLDAUHJIWQDR-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=C(C=N1)C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine

Professional Introduction to 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine (CAS No. 1805167-05-8)

3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine, with the CAS number 1805167-05-8, is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple halogen atoms, specifically bromo and iodine substituents, along with a difluoromethyl group, enhances its reactivity and potential applications in drug discovery.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets. The 3-bromo and 4-(bromomethyl) substituents provide sites for further functionalization, allowing chemists to tailor the molecule for specific biological activities. Additionally, the 5-(difluoromethyl) group introduces electron-withdrawing effects, which can influence the compound's pharmacokinetic properties and improve its binding affinity to biological receptors.

In recent years, there has been growing interest in halogenated pyridines as key building blocks in the development of novel therapeutic agents. The reactivity of these compounds makes them ideal for constructing complex molecular architectures through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in organic synthesis and have been widely employed in the preparation of pharmacologically active compounds.

One of the most compelling aspects of 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The halogenated pyridine core of this compound provides a robust platform for developing such inhibitors.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms can significantly alter the pharmacological properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity. The 5-(difluoromethyl) group in 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine is particularly noteworthy, as it has been shown to enhance the bioavailability of drugs by reducing metabolic degradation.

The compound's dual halogenation strategy also makes it an attractive candidate for developing photoreactive probes and tools for biochemical research. Iodine and bromine atoms can be selectively excited by light, allowing researchers to study protein-ligand interactions in real-time using techniques such as fluorescence resonance energy transfer (FRET) and photoaffinity labeling. These methods are invaluable for understanding the mechanisms of drug action at the molecular level.

In addition to its applications in drug discovery, 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine has potential uses in materials science and agrochemicals. Its unique structural features make it a suitable candidate for synthesizing advanced materials with tailored electronic properties. Furthermore, halogenated pyridines have been explored as intermediates in the production of pesticides and herbicides due to their ability to interfere with essential biological processes in pests.

The synthesis of 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation reactions, cross-coupling reactions, and functional group interconversions. The use of palladium catalysts is particularly prevalent in these transformations due to their ability to facilitate efficient coupling reactions under mild conditions.

The compound's handling requires adherence to standard laboratory protocols to ensure safety and reproducibility. While it is not classified as a hazardous material under current regulations, proper precautions should be taken when working with halogenated organic compounds to minimize exposure risks. Storage conditions should be controlled to prevent degradation due to moisture or air exposure.

In conclusion, 3-Bromo-4-(bromomethyl)-5-(difluoromethyl)-2-iodopyridine (CAS No. 1805167-05-8) is a multifunctional compound with broad applications in pharmaceutical research and industrial chemistry. Its unique structural features make it an invaluable tool for developing novel therapeutic agents, biochemical probes, and advanced materials. As research continues to uncover new applications for halogenated pyridines, this compound is poised to play an increasingly important role in science and technology.